Cas no 1806873-74-4 (Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate)

• Product Name: Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate
• CAS No: 1806873-74-4
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4861403
• Update Time: 2025-10-23

Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-8(16)4-7-5(10(12)13)3-6(14)9(11)15-7/h3,10H,2,4H2,1H3
• InChI Key： GZLIOPNXWPNJQT-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC(=O)OCC)C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate

Comprehensive Overview of Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1806873-74-4)

Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1806873-74-4) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in modern drug discovery due to their structural versatility and biological activity. The presence of multiple halogen atoms, including bromo, iodo, and difluoromethyl groups, enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and organometallic chemistry.

In recent years, the demand for halogenated pyridines has surged, driven by their role in developing targeted therapies and precision agriculture. Researchers are particularly interested in compounds like Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate due to their potential in catalysis and molecular design. The compound's unique structure allows for selective modifications, enabling the synthesis of novel bioactive molecules with improved efficacy and reduced side effects.

The synthesis of Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate involves multi-step organic transformations, including halogenation and esterification. Its CAS No. 1806873-74-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, aligning with the growing trend of automated synthesis in industrial laboratories.

From an environmental perspective, the use of fluorinated compounds like this pyridine derivative has sparked discussions on green chemistry and sustainable synthesis. Innovations in catalytic methods aim to minimize waste and energy consumption, addressing concerns raised by regulatory bodies and eco-conscious consumers. This aligns with the broader industry shift toward environmentally friendly chemical processes.

In the context of drug discovery, Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate is often explored for its potential in kinase inhibition and receptor modulation. Its structural motifs are frequently incorporated into small-molecule drugs targeting chronic diseases, a hot topic in personalized medicine. The compound's iodo and bromo substituents also facilitate radiolabeling, a technique gaining traction in diagnostic imaging and theragnostic applications.

For researchers and manufacturers, understanding the physicochemical properties of CAS No. 1806873-74-4 is essential for optimizing reaction conditions. Its solubility, melting point, and stability data are frequently queried in chemical databases, reflecting the need for reliable structure-activity relationships (SAR) in lead optimization. The compound's compatibility with microwave-assisted synthesis and flow chemistry further underscores its relevance in contemporary process chemistry.

In summary, Ethyl 2-bromo-5-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1806873-74-4) exemplifies the intersection of chemical innovation and practical applications. Its role in advancing pharmaceutical research, agrochemical development, and material science highlights its importance in the scientific community. As the demand for tailor-made intermediates grows, this compound will likely remain a focal point in cutting-edge research and industrial applications.